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Compound of Interest

Compound Name: Dinitro-o-cresol

Cat. No.: B074238

Essential protocols for the safe management, use, and disposal of Dinitro-o-cresol (DNOC) in
a laboratory setting, ensuring the protection of researchers and the integrity of drug
development processes.

Dinitro-o-cresol (DNOC) is a highly toxic compound that demands rigorous safety protocols to
prevent severe health risks to laboratory personnel.[1][2][3] Fatal if swallowed, inhaled, or in
contact with skin, this chemical necessitates a comprehensive approach to personal protection,
handling, and disposal.[1][2] Adherence to these guidelines is critical for maintaining a safe
research environment.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling DNOC, a multifaceted approach to personal protective equipment is mandatory.
This includes comprehensive protection for the skin, eyes, and respiratory system to prevent
exposure.[1][4]

Engineering Controls: All work with DNOC must be conducted in a properly operating chemical
fume hood with an average face velocity of at least 100 feet per minute.[1] Facilities should
also be equipped with an eyewash station and a safety shower for immediate use in case of
accidental exposure.[5]

Personal Protective Equipment (PPE):
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o Hand Protection: Impervious gloves are essential.[1] While specific breakthrough times are
not readily available in the provided search results, materials such as Natural Rubber and
Neoprene are recommended.[4] It is crucial to inspect gloves for any signs of degradation
before each use.[1]

o Eye Protection: For solid DNOC, impact-resistant safety glasses with side shields are
required.[4] When working with DNOC in solution, indirect-vent, impact, and splash-resistant
goggles are necessary.[4] For activities with a high risk of splashing, a face shield should be
worn in conjunction with goggles.[4]

» Respiratory Protection: In situations where ventilation is inadequate or during emergency
situations, a self-contained breathing apparatus (SCBA) is required.[1][6] For exposures up
to 2 mg/m3, an air-purifying full-facepiece respirator with N95, R95, or P95 filters may be
used.[6]

o Skin and Body Protection: Wear protective work clothing to prevent any skin contact.[1][4]
Contaminated clothing should be removed immediately and laundered by trained personnel
before reuse.[4] Do not take contaminated clothing home.[4][7]

Exposure Control Parameter  Value Source

o 0.2 mg/m3 (inhalable fraction
Threshold Limit Value (TLV) [718]
and vapor)

OSHA Permissible Exposure

o Not specified in search results
Limit (PEL)

NIOSH Recommended

o Not specified in search results
Exposure Limit (REL)

Lethal Dose 50 (LD50), Oral

7 mg/k
(Rat) 9ra

Lethal Dose 50 (LD50), Skin

200 mg/k
(Rat) 9

Operational Plan for Handling Dinitro-o-cresol
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A systematic approach to handling DNOC, from preparation to disposal, is critical to minimizing
risk.

1. Preparation:

e Ensure the chemical fume hood is certified and functioning correctly.

o Gather all necessary PPE and inspect it for integrity.

o Prepare all necessary equipment and reagents before handling DNOC.

e Have an emergency plan in place, including the location of the safety shower, eyewash
station, and spill kit.

2. Handling:

e Wear all required PPE before entering the designated handling area.

o Dispense DNOC carefully to avoid the creation of dust or aerosols.[2] If appropriate, moisten
the solid material to prevent dusting.[7][3]

o Keep containers of DNOC tightly closed when not in use.[5]

e Avoid contact with skin and eyes.[2]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[9]

3. Decontamination:

e Upon completion of work, decontaminate all surfaces and equipment.

» Remove and wash contaminated clothing and gloves before reuse.[9]

« In case of skin contact, immediately wash the affected area with soap and plenty of water.[2]

[6]

 In case of eye contact, immediately flush with plenty of water for at least 15 minutes and
seek medical attention.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/DNOC.htm
https://www.inchem.org/documents/icsc/icsc/eics0462.htm
https://erc.mp.gov.in/writereaddata/ICSC/Dinitro-o-cresol.htm
https://pim-resources.coleparmer.com/sds/02855.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/DNOC.htm
https://www.lgcstandards.com/medias/sys_master/root/h0c/hde/11007409094686/SDS_TRC-M221976-1G_ST-WB-MSDS-5085315-1-1-1/SDS-TRC-M221976-1G-ST-WB-MSDS-5085315-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h0c/hde/11007409094686/SDS_TRC-M221976-1G_ST-WB-MSDS-5085315-1-1-1/SDS-TRC-M221976-1G-ST-WB-MSDS-5085315-1-1-1.PDF
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/DNOC.htm
https://www.cdc.gov/niosh/npg/npgd0234.html
https://www.cdc.gov/niosh/npg/npgd0234.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. Spill Response:
o Evacuate the area and restrict access.[4]
o Eliminate all ignition sources.[4]

 For liquid spills, absorb with an inert material such as vermiculite, dry sand, or earth, and
place in a sealed container for disposal.[4]

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, sealed
container for disposal.[5] Avoid generating dust.[5]

o Ventilate the area and wash the spill site after material pickup is complete.[4]
Disposal Plan

DNOC and its containers must be disposed of as hazardous waste.[4]

o Waste Collection: Collect all DNOC waste in clearly labeled, sealed containers.

o Regulatory Compliance: Dispose of the waste in accordance with all local, regional, national,
and international regulations.[1] Contact your institution's environmental health and safety
department or a licensed hazardous waste disposal company for specific guidance.

» Prohibited Disposal Methods: Do not dispose of DNOC with household waste.[10] It should
not be burned or buried.[10]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://pim-resources.coleparmer.com/sds/02855.pdf
https://pim-resources.coleparmer.com/sds/02855.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://nextsds.com/sds/en/281331501258432/4-6-dinitro-o-cresol
https://ground.decorexpro.com/en/bolezni-i-vrediteli/fungitsid-dnok-instruktsiya-po-primeneniyu-29087/
https://ground.decorexpro.com/en/bolezni-i-vrediteli/fungitsid-dnok-instruktsiya-po-primeneniyu-29087/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

DNOC Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of DNOC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dinitro-o-cresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074238#personal-protective-equipment-for-handling-
dinitro-o-cresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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